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Compound of Interest

Compound Name: (S)-1-(4-Methoxyphenyl)ethanol

Cat. No.: B073567

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with (S)-1-(4-Methoxyphenyl)ethanol.
The following procedures are designed to ensure safe laboratory operations and proper
environmental stewardship.

Hazard Identification and Personal Protective
Equipment (PPE)

(S)-1-(4-Methoxyphenyl)ethanol is classified as a combustible liquid that can cause skin and
eye irritation, and may lead to respiratory irritation.[1] Adherence to proper PPE protocols is
mandatory to minimize exposure risks.

Recommended Personal Protective Equipment:

e Hand Protection: Chemical-resistant gloves are required. Materials such as nitrile, butyl
rubber, or neoprene offer suitable protection against solvent exposure.[2] Always inspect
gloves for integrity before use and change them frequently, typically every 30 to 60 minutes,
or immediately if contamination is suspected.[3]

o Eye and Face Protection: Chemical splash goggles are essential to protect against splashes
and vapors.[2] For operations with a higher risk of splashing, such as handling large
volumes, a face shield should be worn in addition to goggles.[2][3]
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o Skin and Body Protection: A lab coat or a chemical-resistant gown with a closed front, long
sleeves, and tight-fitting cuffs should be worn to prevent skin contact.[3] Ensure appropriate
protective clothing is worn to prevent skin exposure.[4]

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to avoid inhalation of vapors.[5] If ventilation is inadequate or there is
a risk of aerosol formation, a NIOSH-approved respirator should be used.[6]

Quantitative Safety Data

The following table summarizes key quantitative safety and physical property data for (S)-1-(4-

Methoxyphenyl)ethanol.
Property Value Source
Molecular Formula C9H1202 TCI Chemicals[7], PubChem[1]
Molecular Weight 152.19 g/mol TCI Chemicals[7], PubChem[1]
) o TCI Chemicals[7], Thermo
Physical State Liquid ] S
Fisher Scientific[8]
Colorless to light yellow, clear TCI Chemicals[7], Thermo
Appearance o ] S
liquid Fisher Scientific[8]
Boiling Point 122 °C at 8 mmHg TCI Chemicals[7]
Flash Point 108 °C TCI Chemicals[7]
Specific Gravity 1.08 (20/20) TCI Chemicals[7]

Operational and Disposal Plans

Step-by-Step Handling Protocol:

o Preparation: Before handling, ensure the work area is clean and uncluttered. Verify that a
chemical fume hood is functioning correctly. Assemble all necessary equipment and
materials, including (S)-1-(4-Methoxyphenyl)ethanol, reaction vessels, and measurement
tools.
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e Donning PPE: Put on all required personal protective equipment as outlined above, ensuring
a proper fit.

o Dispensing: Carefully open the container of (S)-1-(4-Methoxyphenyl)ethanol inside the
chemical fume hood. Use appropriate tools, such as a pipette or graduated cylinder, to
dispense the required amount. Avoid splashing.

o Performing the Reaction/Procedure: Conduct all experimental work within the fume hood.
Keep the container of (S)-1-(4-Methoxyphenyl)ethanol sealed when not in use.

o Temporary Storage: If temporary storage is necessary, keep containers tightly closed in a
dry, cool, and well-ventilated place, away from heat, sparks, and open flames.[5][8]

o Decontamination: After use, decontaminate all equipment and surfaces that may have come
into contact with the chemical.

» Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Dispose of
single-use PPE in the appropriate waste stream.

Disposal Plan:

Chemical waste generators must adhere to local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.

» Waste Collection: Collect all waste containing (S)-1-(4-Methoxyphenyl)ethanol, including
excess reagent, reaction byproducts, and contaminated materials (e.g., pipette tips, gloves),
in a designated and properly labeled hazardous waste container.

o Waste Storage: Store the hazardous waste container in a designated, well-ventilated, and
secure area, away from incompatible materials.

o Waste Disposal: Arrange for the disposal of the hazardous waste through a licensed disposal
company.[6] Do not dispose of (S)-1-(4-Methoxyphenyl)ethanol down the drain or in the
regular trash.

Experimental Workflow and Safety Logic
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The following diagram illustrates the logical workflow for safely handling (S)-1-(4-
Methoxyphenyl)ethanol, from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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